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Technical Support Center: Overcoming
Autofluorescence with UV-Excitable Dyes
Welcome to the technical support center dedicated to helping you navigate one of the most

persistent challenges in fluorescence microscopy: autofluorescence. This guide is specifically

tailored for researchers, scientists, and drug development professionals who are utilizing UV-

excitable dyes and encountering confounding background signals in their biological samples.

Here, we move beyond simple protocols to explain the underlying causes of autofluorescence

and provide robust, field-proven solutions to enhance the clarity and reliability of your data.

Introduction: The Challenge of Autofluorescence
Autofluorescence is the natural emission of light by biological structures and is a phenomenon

that can significantly obscure the specific signals from your fluorescent labels.[1] When using

UV-excitable dyes like DAPI, Hoechst, or some Alexa Fluor™ dyes, this issue is often

magnified because many endogenous molecules are excited by UV light. This inherent

background can decrease your signal-to-noise ratio, lead to false positives, and complicate

data interpretation.[2][3]
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Common sources of autofluorescence include:

Structural Proteins: Collagen and elastin in the extracellular matrix are major contributors.[2]

[3][4]

Metabolic Co-factors: Molecules like NADH and flavins (FAD, FMN) found in mitochondria.[3]

Fixation-Induced: Aldehyde fixatives such as formaldehyde and glutaraldehyde can react

with amines in tissues to create fluorescent products.[2][3][5][6][7][8]

Lipofuscin: An "aging pigment" composed of oxidized proteins and lipids that accumulates in

the lysosomes of post-mitotic cells.[1][3][6][9]

Red Blood Cells: The heme group in hemoglobin is a significant source of autofluorescence.

[5][6]

This guide provides a structured, problem-solving approach to identify the source of your

autofluorescence and implement the most effective mitigation strategy.

Troubleshooting Guide: A Problem-Solution
Approach
Here we address common issues in a question-and-answer format, providing detailed

explanations and step-by-step protocols.

Problem 1: I'm observing high, diffuse background
fluorescence across my entire fixed cell or tissue
sample.
This is often indicative of fixation-induced autofluorescence, especially if you are using

aldehyde-based fixatives.[5][6][8] Glutaraldehyde is a more significant offender than

formaldehyde in this regard.[6][8] The reaction between the aldehyde and tissue amines forms

Schiff bases, which are fluorescent.[6][9]
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Sodium borohydride (NaBH₄) is a reducing agent that converts the fluorescent Schiff bases and

remaining aldehyde groups into non-fluorescent hydroxyl groups.[9]

Experimental Protocol: Sodium Borohydride Treatment

Materials:

Phosphate-Buffered Saline (PBS)

Sodium Borohydride (NaBH₄)

Your fixed and permeabilized samples on slides or in wells

Procedure:

Immediately before use, prepare a fresh solution of 1 mg/mL Sodium Borohydride in ice-

cold PBS. The solution will fizz.[9]

Apply the fizzing solution to your samples.[9]

Incubate for 10-15 minutes at room temperature.[10] For thicker tissue sections, you may

need to repeat this step up to three times.[9]

Wash the samples thoroughly three times with PBS for 5 minutes each to remove all

traces of sodium borohydride.[10]

You can now proceed with your standard blocking and immunolabeling protocol.

Notes:

Caution: Sodium borohydride should be handled with care in a well-ventilated area.[9][10]

This treatment is most effective for aldehyde-induced autofluorescence and may not

significantly impact other sources like lipofuscin.

Problem 2: My images have bright, punctate (dot-like)
artifacts, especially in older tissues.
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This pattern is a classic sign of lipofuscin accumulation.[9] These autofluorescent granules are

often found in aged cells and can fluoresce across a broad spectrum, from blue to red, making

them particularly problematic.[6][9]

Solution: Sudan Black B Staining
Sudan Black B (SBB) is a lipophilic dye that can effectively quench lipofuscin-based

autofluorescence.[6] It is thought to act as a mask, absorbing the incident radiation.[11]

Experimental Protocol: Sudan Black B Treatment

Materials:

Sudan Black B powder

70% Ethanol

Your immunolabeled and washed samples on slides

Procedure:

Prepare a 0.7% SBB solution by dissolving 0.7g of SBB in 100 mL of 70% ethanol. Stir

overnight and filter before use.[12]

After your final secondary antibody wash, incubate the slides in the SBB solution for 2-8

minutes at room temperature.[13]

Briefly rinse the slides in 70% ethanol to remove excess SBB.

Wash thoroughly with PBS.

Coverslip with an appropriate mounting medium.

Notes:

SBB can sometimes introduce a dark precipitate or a slight color to the tissue.[10]

Be aware that SBB itself can fluoresce in the far-red spectrum, which should be

considered when designing multiplex experiments.[6][14][15]
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Problem 3: My signal-to-noise ratio is poor, and the
background seems to have a broad emission spectrum
that overlaps with my dye.
When autofluorescence has a wide emission profile, it can be difficult to separate from your

specific signal using standard filters.[9] This is a common issue with UV-excitable dyes as

many endogenous fluorophores are excited in this range.

Solution A: Spectral Unmixing
If you have access to a confocal microscope with a spectral detector, you can use a technique

called spectral unmixing. This method acquires the full emission spectrum at each pixel and

then uses a mathematical algorithm to separate the overlapping signals from your dye and the

autofluorescence, provided their spectral profiles are distinct.[16][17][18]

Conceptual Workflow for Spectral Unmixing

Acquire a Reference Spectrum for Autofluorescence: Image an unstained control sample to

capture the unique emission profile of the autofluorescence in your tissue.

Acquire a Reference Spectrum for Your Dye: Image a sample stained only with your UV-

excitable dye.

Image Your Experimental Sample: Acquire a full spectral image (a "lambda stack") of your

co-labeled sample.

Apply Linear Unmixing: Use the microscope's software to unmix the experimental image,

separating it into distinct channels for your dye and the autofluorescence based on the

reference spectra.[18]

Solution B: Photobleaching
Photobleaching involves intentionally exposing your sample to high-intensity light to destroy the

endogenous fluorophores before you apply your fluorescent labels.[11][19][20] This can be a

simple and effective method if the autofluorescent molecules are more susceptible to

photobleaching than your dye of interest.[21][22]
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Experimental Protocol: Pre-Staining Photobleaching

Materials:

Your fixed and prepared tissue sections on slides

A fluorescence microscope with a broad-spectrum light source (e.g., a mercury arc lamp

or LED)

Procedure:

Before incubating with any antibodies or dyes, place your slide on the microscope stage.

Expose the sample to high-intensity light from your microscope's lamp for a period ranging

from 15 minutes to a few hours.[20][22] The optimal time will need to be determined

empirically.

After photobleaching, proceed with your standard immunofluorescence protocol.

Notes:

This method can be time-consuming.[11]

It's crucial to perform this step before adding your fluorescent probes, as you will

otherwise bleach your signal as well.[19]

Problem 4: I'm working with plant tissues and the
autofluorescence from cell walls and chlorophyll is
overwhelming.
Plant tissues are notoriously autofluorescent due to components like lignin in the cell walls and

chlorophyll in photosynthetic tissues.[23][24][25] These molecules have broad excitation and

emission spectra, often in the blue, green, and red regions.[23][25]

Solution: Careful Fluorophore Selection and Spectral Imaging
Shift to Far-Red Dyes: The most effective strategy is to avoid the autofluorescence spectrum

altogether. Autofluorescence is typically weakest in the far-red and near-infrared regions of
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the spectrum (>600 nm).[11] Whenever possible, choose secondary antibodies or labels

conjugated to far-red fluorophores.

Use Spectral Unmixing: As with other sample types, spectral unmixing on a confocal

microscope is a powerful tool to computationally remove the chlorophyll and lignin signals

from your image.[23]

Data & Diagrams
Table 1: Common Sources of Autofluorescence and Mitigation Strategies

Source of
Autofluorescence

Typical
Excitation/Emissio
n

Common Location
Recommended
Mitigation Strategy

Aldehyde Fixation
Broad (Blue, Green,

Red)[6]
Throughout tissue

Sodium Borohydride

Treatment[7][9][10]

Collagen & Elastin

UV/Blue Excitation

(350-450 nm) /

Blue/Green Emission

(420-520 nm)[1][3]

Extracellular Matrix,

Blood Vessels[3][9]

Photobleaching,

Commercial

Quenchers (e.g.,

TrueVIEW™)[2][4][26]

Lipofuscin

Broad (UV to Green

Excitation) / Broad

Emission (Green to

Red)[1][9]

Lysosomes of aged

cells (e.g., neurons)[3]

Sudan Black B

Staining, TrueBlack®

Quencher[6][14][27]

NADH & Flavins

UV/Blue Excitation

(350-450 nm) /

Blue/Green Emission

(440-520 nm)

Mitochondria

Avoid UV/Blue dyes if

possible; use brighter

fluorophores to

increase signal-to-

noise.

Chlorophyll (Plants)

Blue/Green Excitation

/ Red Emission (~680

nm)[24][25]

Chloroplasts

Spectral Unmixing,

Use of far-red dyes.

[23]

Lignin (Plants)
UV/Blue Excitation /

Blue/Green Emission
Cell Walls

Spectral Unmixing.

[23][28]
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Diagram 1: Troubleshooting Decision Tree

This diagram provides a logical workflow to help you identify the potential source of your

autofluorescence and select an appropriate mitigation strategy.

High Background Observed

What is the pattern of the background?

Diffuse, throughout tissue

 Diffuse

Punctate / Granular

 Punctate

Specific Structures (e.g., Vessels, ECM)

 Structural

Are you using an aldehyde fixative? Is the tissue from an aged sample?

Try Photobleaching or a commercial quencher for ECM

Try Sodium Borohydride Treatment

 Yes

Consider alternative fixation (e.g., cold methanol)

 No

Try Sudan Black B or a commercial quencher

 Yes

Use far-red dyes to avoid spectral overlap

 No

Use Spectral Unmixing

 If problem persists  If problem persists

 If problem persists

Click to download full resolution via product page

Caption: A decision tree for troubleshooting autofluorescence.

Diagram 2: Principle of Spectral Unmixing
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This diagram illustrates how spectral unmixing separates the signals from a specific

fluorophore (Your Dye) and the sample's natural autofluorescence.

Input Signals

Processing

Output Signals

Mixed Signal from one Pixel

Linear Unmixing Algorithm

Reference Spectrum (Autofluorescence) Reference Spectrum (Your Dye)

Separated Autofluorescence Channel Separated Dye Channel (Clean Signal)

Click to download full resolution via product page

Caption: Conceptual workflow of spectral unmixing.

Frequently Asked Questions (FAQs)
Q1: I use DAPI/Hoechst for nuclear staining. Can these dyes contribute to the problem?

While DAPI and Hoechst are powerful UV-excitable nuclear stains, their broad emission

spectra can sometimes overlap with blue-green autofluorescence. If your autofluorescence is

particularly strong in the blue channel, it can reduce the contrast of your nuclear stain. In some

cases, UV exposure during imaging can even cause photoconversion of these dyes, leading to

artifacts in other channels.[29][30] Consider reducing the concentration of your nuclear stain to

the lowest effective level and always include an "unstained" control to assess the baseline

autofluorescence in that channel.

Q2: Can my mounting medium help reduce autofluorescence?
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Yes, some commercial mounting media are formulated with antifade reagents that can also

help to quench some level of background fluorescence. However, their primary role is to

prevent photobleaching of your specific signal. For severe autofluorescence, a dedicated

quenching step (like SBB or a commercial quencher) before mounting is more effective.[26][27]

Q3: Is a confocal or widefield microscope better for dealing with autofluorescence?

A confocal microscope is generally superior for managing autofluorescence. The pinhole of the

confocal rejects out-of-focus light, which can significantly reduce the contribution of background

fluorescence from above and below the focal plane, thereby increasing the signal-to-noise

ratio. Furthermore, confocal systems equipped with spectral detectors allow for powerful post-

acquisition processing like spectral unmixing.

Q4: Are there commercial kits available that are broadly effective against different types of

autofluorescence?

Yes, several companies offer "autofluorescence quencher" kits. Reagents like Vector®

TrueVIEW® are designed to reduce autofluorescence from aldehyde fixation, red blood cells,

and structural proteins like collagen.[2][4][26] Products like Biotium's TrueBlack® are

specifically formulated to quench lipofuscin autofluorescence but can also reduce background

from other sources.[27] These kits can be a convenient and effective solution when the source

of autofluorescence is complex or unknown.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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